4-[(2-{[(4-methoxyphenyl)acetyl]amino}benzoyl)amino]benzoic acid

• IUPAC Name: 4-[[2-[[2-(4-methoxyphenyl)acetyl]amino]benzoyl]amino]benzoic acid
• InChI: InChI=1S/C23H20N2O5/c1-30-18-12-6-15(7-13-18)14-21(26)25-20-5-3-2-4-19(20)22(27)24-17-10-8-16(9-11-17)23(28)29/h2-13H,14H2,1H3,(H,24,27)(H,25,26)(H,28,29)
• InChI Key: IIRZHSCSYDBRNC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)NC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)C(=O)O
• Molecular Formula: C23H20N2O5
• Molecular Weight: 404.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including condensation reactions, nitrification, diazotization, methylation, and oxidation processes. For instance, novel synthesis methods have been developed to produce derivatives through a short synthetic route, using readily available raw materials and resulting in high yield and low cost. Techniques like NMR, IR, and MS spectroscopy have been employed to characterize the synthesized compounds, confirming their structures and providing a foundation for further analysis and application (Jiang Jian-hui, 2010; Yang Guo-jun, 2010).

Molecular Structure Analysis

Investigations into the molecular structure have been facilitated by X-ray crystallography, spectroscopic methods, and quantum chemical calculations. These studies have revealed the optimized molecular geometries, vibrational modes, and electronic structures of the compounds. For example, structural investigations have quantified intramolecular and intermolecular interactions, providing insights into the stability and reactivity of the molecules (P. Venkatesan et al., 2016; S. Demir et al., 2010).

Chemical Reactions and Properties

The chemical reactivity of these compounds involves a range of reactions, including acid-base dissociation, azo-hydrazone tautomerism, and the formation of conjugated systems. These reactions are influenced by factors such as solvent composition and pH, contributing to the compound's diverse chemical properties and potential for various applications (T. Baul et al., 2009).

Physical Properties Analysis

The physical properties of these compounds, such as melting points, have been determined through experimental methods. These properties are crucial for understanding the behavior of the compounds under different conditions and for their manipulation in various scientific and industrial processes (Jiang Jian-hui, 2010).

Chemical Properties Analysis

The chemical properties, including reactivity with different chemical agents and the stability of the compounds under various conditions, have been extensively studied. These investigations provide a comprehensive understanding of the compounds' chemical behaviors, facilitating their use in targeted applications (T. Baul et al., 2009).

Scientific Research Applications

Degradation and Environmental Impact

Research on "4-[(2-{[(4-methoxyphenyl)acetyl]amino}benzoyl)amino]benzoic acid" and similar compounds often focuses on their degradation processes and environmental impact. For instance, studies on acetaminophen degradation using advanced oxidation processes (AOPs) shed light on the potential environmental pathways and degradation products of similar complex organic molecules, providing insights into their environmental behavior and impact. This research is pivotal in understanding how these compounds, once disposed of, interact with environmental systems and the potential risks they pose to ecosystems (Qutob et al., 2022).

Anticarcinogenic Properties

The exploration of the anticarcinogenic properties of organotin(IV) complexes, which include derivatives of benzoic acid, highlights the potential of "4-[(2-{[(4-methoxyphenyl)acetyl]amino}benzoyl)amino]benzoic acid" in the development of novel anticancer treatments. These studies focus on the complex's ability to inhibit tumor growth, offering a promising avenue for therapeutic applications beyond conventional drug uses (Ali et al., 2018).

Analytical Chemistry and Toxicology

Analytical and toxicological studies on compounds like nitisinone provide a foundation for understanding the chemical properties, stability, and potential toxic effects of related benzoic acid derivatives. Such research is crucial for assessing the safety and environmental impact of these compounds, contributing to regulatory assessments and safety guidelines (Barchańska et al., 2019).

Pharmacokinetics and Dietary Exposures

Investigations into the pharmacokinetics of benzoic acid in various species, including humans, provide essential data on how "4-[(2-{[(4-methoxyphenyl)acetyl]amino}benzoyl)amino]benzoic acid" might be metabolized and distributed within the body. Such studies are critical for understanding dietary exposures and setting safe consumption limits, ensuring public health safety (Hoffman & Hanneman, 2017).

Molecular Biology and Biochemistry

Research on the biochemical and molecular biology aspects of compounds structurally related to "4-[(2-{[(4-methoxyphenyl)acetyl]amino}benzoyl)amino]benzoic acid" offers insights into their biological activity and mechanism of action. Studies in this area can lead to the discovery of new biological pathways and targets for drug development, moving beyond traditional pharmacological applications (Khan & Giridhar, 2015).